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Introduction
Single Photon Emission Computed Tomography (SPECT) is a powerful non-invasive imaging

modality used in preclinical research to visualize and quantify the biodistribution of radiolabeled

molecules in small animal models.[1] While isotopes like Technetium-99m and Indium-111 are

commonly used, there is growing interest in exploring new radionuclides with unique properties

for diagnostic and theranostic applications.[1] Antimony-122 (¹²²Sb), a radioisotope of

antimony, presents potential for SPECT imaging due to its gamma emissions and a half-life

suitable for longitudinal studies. This document provides a comprehensive overview of the

application of ¹²²Sb in SPECT imaging, including its production, radiolabeling, and detailed

protocols for preclinical evaluation.

Antimony-122 decays with a half-life of 2.7238 days primarily through β- decay to Tellurium-

122 (97.59%) and via electron capture/β+ decay to Tin-122 (2.41%).[2][3][4] Its decay scheme

includes gamma emissions that can be utilized for SPECT imaging. The development of stable

chelation chemistry for antimony is crucial for its use in targeted radiopharmaceuticals.[5][6]
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Recent advances in chelators for other antimony isotopes, such as ¹¹⁷Sb and ¹¹⁹Sb, provide a

strong foundation for developing ¹²²Sb-based imaging agents.[2][7][8]

Production and Purification of Antimony-122
Antimony-122 can be produced in a cyclotron by irradiating a natural tin (natSn) target with

protons.[6][9] The primary nuclear reaction is natSn(p,xn)¹²²Sb. Following irradiation, ¹²²Sb must

be separated from the bulk tin target material and other radioisotopic impurities.

Table 1: Nuclear Data for Antimony-122
Property Value Reference(s)

Half-life 2.7238 days [2][3]

Decay Mode (Branching Ratio) β- (97.59%), EC/β+ (2.41%) [4][10]

Principal Gamma Emissions

(Energy, Intensity)

564.1 keV (71.1%), 692.7 keV

(3.5%)

Production Route natSn(p,xn)¹²²Sb [6]

Protocol 1: Cyclotron Production and Purification of
¹²²Sb
This protocol is based on methods developed for the separation of radioantimony from tin

targets.[6][9]

1. Target Preparation and Irradiation:

Prepare a natural tin target (e.g., 3.0 cm diameter, 0.127 mm thick).[9]

Irradiate the target with protons in a cyclotron. Irradiation parameters (e.g., proton energy,

current, and duration) should be optimized based on the specific cyclotron and desired yield.

For example, irradiation with 16 MeV protons at 5 µA for 1 hour can be a starting point.[9]

2. Target Dissolution:
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After a suitable cooling period to allow for the decay of short-lived isotopes, dissolve the

irradiated tin target in concentrated hydrochloric acid (HCl).[11]

3. Separation of ¹²²Sb from Bulk Tin (Liquid-Liquid Extraction):[9]

Transfer the dissolved target solution to a separation funnel.

Add hydrogen peroxide (H₂O₂) to the solution to oxidize antimony to the pentavalent state

(Sb(V)).[9]

Add an equal volume of di-n-butyl ether.

Vortex the mixture for 10 minutes to facilitate the extraction of [¹²²Sb]Sb(V) into the organic

phase.[9]

Allow the phases to separate and collect the organic phase containing the ¹²²Sb.

Back-extract the ¹²²Sb from the organic phase into an aqueous solution suitable for

radiolabeling, such as 0.1 M sodium citrate solution (pH 5.5).[9]

4. Quality Control:

Determine the radiochemical purity and radionuclidic purity of the final ¹²²Sb solution using

gamma spectroscopy.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11639648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Production and Purification of Antimony-122
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A simplified workflow for the production and purification of Antimony-122.
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Radiolabeling of Targeting Molecules with
Antimony-122
For targeted SPECT imaging, ¹²²Sb must be attached to a targeting molecule (e.g., peptide,

antibody, or small molecule) via a bifunctional chelator (BFC).[11] The choice of chelator is

critical for the in vivo stability of the resulting radiopharmaceutical. Based on studies with other

antimony isotopes, thiol-based chelators are suitable for Sb(III), while catechol-based chelators

like TREN-CAM can be used for Sb(V).[2][7][8]

Table 2: Hypothetical Radiolabeling Parameters for a
¹²²Sb-labeled Peptide

Parameter Condition Notes

Radionuclide ¹²²Sb-chloride or ¹²²Sb-citrate In a suitable buffer

Chelator-Peptide Conjugate e.g., DOTA-TATE, NOTA-RGD 1 mg/mL in water

Buffer 0.1 M Sodium Acetate, pH 4-5
pH is critical for labeling

efficiency

Reaction Temperature 80-95 °C
Gentle heating may be

required

Reaction Time 15-30 minutes To be optimized

Quenching Agent

DTPA

(diethylenetriaminepentaacetic

acid)

To complex any unreacted

¹²²Sb

Radiochemical Purity (Target) > 95%
Determined by radio-TLC or

radio-HPLC

Protocol 2: Radiolabeling of a Peptide with ¹²²Sb
(Hypothetical)
This protocol is a general guideline and requires optimization for specific chelator-peptide

conjugates.
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1. Reagent Preparation:

Prepare a stock solution of the chelator-peptide conjugate (e.g., 1 mg/mL in ultrapure water).

Prepare a 0.1 M sodium acetate buffer and adjust the pH to 4.5.

2. Radiolabeling Reaction:

In a sterile reaction vial, add 5-10 µL of the chelator-peptide conjugate stock solution.

Add 50-100 µL of the sodium acetate buffer.

Add 10-50 MBq of the purified ¹²²Sb solution.

Gently mix and incubate the reaction mixture at 80 °C for 20 minutes.

3. Quality Control:

Spot a small aliquot of the reaction mixture on a TLC strip (e.g., iTLC-SG).

Develop the chromatogram using an appropriate mobile phase (e.g., 0.1 M sodium citrate,

pH 5.5).

Analyze the distribution of radioactivity on the strip using a radio-TLC scanner. The labeled

peptide should remain at the origin, while free ¹²²Sb will move with the solvent front.

Calculate the radiochemical purity (RCP). If RCP is < 95%, purification using a C18 cartridge

may be necessary.

4. Formulation:

If the RCP is acceptable, formulate the final product in a physiologically compatible medium

(e.g., saline) for in vivo studies.
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Radiolabeling of a Targeting Molecule with Antimony-122
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A general workflow for radiolabeling a peptide with Antimony-122.

Preclinical Evaluation of ¹²²Sb-
Radiopharmaceuticals
Protocol 3: In Vitro Stability Study
1. Serum Stability:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1232281/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-antimony-122-in-spect-imaging
https://www.benchchem.com/product/b1232281/docs?utm_src=pdf-body#application-notes-and-protocols-for-antimony-122-in-spect-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the ¹²²Sb-labeled peptide (approx. 1 MBq) in fresh mouse or human serum at 37

°C.

At various time points (e.g., 1, 4, 24, and 48 hours), take an aliquot of the mixture.

Precipitate the serum proteins by adding an equal volume of cold ethanol or acetonitrile.

Centrifuge the sample and analyze the supernatant by radio-TLC or radio-HPLC to

determine the percentage of intact radiolabeled peptide.

Protocol 4: In Vitro Cell Uptake Assay
1. Cell Culture:

Culture a cancer cell line that overexpresses the target of the labeled peptide (e.g., MCF-7

breast cancer cells) in appropriate media.

Seed the cells in 24-well plates and allow them to adhere overnight.

2. Uptake Study:

Replace the culture medium with fresh medium containing the ¹²²Sb-labeled peptide (approx.

0.1 MBq/mL).

Incubate the cells at 37 °C for different time points (e.g., 15, 30, 60, and 120 minutes).

For blocking experiments, co-incubate the cells with an excess of the non-radiolabeled

peptide.

At each time point, wash the cells with cold PBS to remove unbound radioactivity.

Lyse the cells with a suitable lysis buffer (e.g., 1 M NaOH).

Measure the radioactivity in the cell lysate using a gamma counter.

Determine the protein concentration in the lysate to normalize the uptake data (e.g., %

injected activity per mg of protein).
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Protocol 5: In Vivo SPECT/CT Imaging and
Biodistribution Study
1. Animal Model:

Use an appropriate animal model, such as a tumor-bearing mouse.[3] For example, female

athymic nude mice with subcutaneously implanted tumors (e.g., from the cell line used in the

in vitro studies).

2. Radiotracer Administration:

Administer the ¹²²Sb-labeled peptide (e.g., 5-10 MBq) to the mice via tail vein injection.

3. SPECT/CT Imaging:

At desired time points post-injection (e.g., 1, 4, 24, and 48 hours), anesthetize the mice.

Acquire whole-body SPECT images followed by a CT scan for anatomical co-registration.

Reconstruct the images and analyze the uptake of the radiotracer in the tumor and major

organs.

4. Ex Vivo Biodistribution:

After the final imaging session, euthanize the mice.

Dissect the major organs and tissues (e.g., blood, heart, lungs, liver, spleen, kidneys,

muscle, bone, and tumor).

Weigh each tissue sample and measure the radioactivity using a gamma counter.

Calculate the percentage of injected dose per gram of tissue (%ID/g).

Table 3: Illustrative Biodistribution Data for a
Hypothetical ¹²²Sb-labeled Peptide in a Tumor-Bearing
Mouse Model (at 24h post-injection)
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Organ/Tissue % Injected Dose per Gram (%ID/g)

Blood 0.5 ± 0.1

Heart 0.3 ± 0.1

Lungs 1.0 ± 0.3

Liver 2.5 ± 0.8

Spleen 0.8 ± 0.2

Kidneys 5.0 ± 1.5

Muscle 0.2 ± 0.05

Bone 0.4 ± 0.1

Tumor 8.0 ± 2.0

Note: These are hypothetical values for illustrative purposes.
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Workflow for In Vivo SPECT Imaging and Biodistribution Study
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A typical workflow for preclinical evaluation of a new radiopharmaceutical.

Conclusion
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Antimony-122 holds promise as a radionuclide for SPECT imaging, offering a suitable half-life

for multi-day studies. While direct research on ¹²²Sb for this application is limited, the extensive

work on other antimony isotopes provides a solid framework for its development as a

diagnostic agent. The protocols outlined in this document offer a comprehensive guide for

researchers to produce, radiolabel, and evaluate ¹²²Sb-based radiopharmaceuticals for

preclinical SPECT imaging. Further research is needed to establish optimal chelation strategies

and to fully characterize the in vivo performance of ¹²²Sb-labeled compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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